Cas no 1215950-83-6 (8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 1215950-83-6
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 5059323
• Update Time: 2025-10-28

8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 8-Methyl-2-(4-methyl-3-nitro-phenyl)-imidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C16H13N3O3/c1-10-5-6-12(8-13(10)19(21)22)15-14(9-20)18-7-3-4-11(2)16(18)17-15/h3-9H,1-2H3
• InChI Key： UPNKZMBVTXDDPY-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC(C)=C(C=2)[N+](=O)[O-])N=C2C(C)=CC=CN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 439
• XLogP3: 3.8
• Topological Polar Surface Area: 80.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde

Introduction to 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1215950-83-6)

8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde, identified by its CAS number 1215950-83-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of functional groups such as a methyl group, a nitro group, and an aldehyde moiety further enhances its chemical reactivity and biological significance, making it a valuable scaffold for drug discovery and development.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, frequently explored for its role in modulating various biological pathways. Research has demonstrated that imidazopyridines can exhibit diverse pharmacological effects, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde contributes to its unique interaction with biological targets, which is critical for its potential as a lead compound in drug design.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Imidazopyridines have been identified as promising candidates for this purpose due to their ability to bind to hydrophobic pockets on protein surfaces. The aldehyde group in 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of derivatives with optimized pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde may interact with key enzymes and receptors involved in diseases such as cancer and inflammation. Preclinical studies have suggested that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are critical regulators of cellular processes. The nitro group within the aromatic ring system is particularly noteworthy, as it can participate in redox reactions that modulate enzyme activity.

The synthesis of 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde represents a testament to the advances in synthetic organic chemistry. The multi-step process involves key transformations such as condensation reactions, cyclization, and functional group interconversions. Each step is meticulously designed to introduce the desired substituents while maintaining high yield and purity. The use of modern catalytic methods has further streamlined the synthesis, making it more efficient and scalable for industrial applications.

From a computational chemistry perspective, the molecular structure of 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde has been extensively studied using advanced modeling techniques. Molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with biological targets. These studies have helped rationalize its observed biological activity and guide the design of next-generation analogs with improved properties.

The pharmacokinetic profile of 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde is another critical consideration in drug development. In vitro studies have evaluated its solubility, stability, and metabolic fate, providing valuable data for optimizing bioavailability. The presence of the aldehyde group influences its reactivity with biological molecules, which can be both beneficial and challenging depending on the intended application.

Future research directions include exploring the potential of 8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde as an intermediate in combinatorial chemistry approaches. By integrating this scaffold into diverse libraries of compounds, researchers can accelerate the discovery of novel therapeutic agents with tailored properties. Additionally, exploring its role in addressing drug resistance mechanisms remains an exciting avenue for further investigation.

In conclusion,8-Methyl-2-(4-methyl-3-nitrophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1215950-83-6) exemplifies the intersection of innovative chemistry and biology in pharmaceutical research. Its unique structural features and promising biological activities position it as a compelling candidate for further development into a therapeutic agent. As our understanding of disease mechanisms continues to evolve，this compound offers a glimpse into the future of targeted drug therapy.